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Compound of Interest

4,5-Dibromothiophene-2-
Compound Name:
carbohydrazide

Cat. No.: B062392

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological applications of 4,5-Dibromothiophene-2-carbohydrazide, tailored for
researchers, scientists, and professionals in the field of drug development.

Core Chemical Properties

4,5-Dibromothiophene-2-carbohydrazide is a halogenated heterocyclic compound. A
summary of its key quantitative data is presented below for easy reference and comparison.

Property Value Source
Molecular Formula CsHaBrzN20S [1]
Molecular Weight 299.97 g/mol Calculated
Melting Point 201-203 °C [1]
Refractive Index 1.681 [1]

Boiling Point Not available

Density Not available

Solubility Not available
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Synthesis Methodology

While a specific, detailed experimental protocol for the synthesis of 4,5-Dibromothiophene-2-
carbohydrazide is not extensively documented in publicly available literature, a reliable
synthetic route can be proposed based on the well-established conversion of thiophene
carboxylate esters to their corresponding carbohydrazides. The logical precursor for this
synthesis is ethyl 4,5-dibromothiophene-2-carboxylate.

Proposed Experimental Protocol: Synthesis of 4,5-
Dibromothiophene-2-carbohydrazide

Objective: To synthesize 4,5-Dibromothiophene-2-carbohydrazide from ethyl 4,5-
dibromothiophene-2-carboxylate.

Materials:

Ethyl 4,5-dibromothiophene-2-carboxylate

» Hydrazine hydrate (N2Ha-H20)

o Ethanol (absolute)

e Round-bottom flask

o Reflux condenser

o Magnetic stirrer with heating mantle

e Bichner funnel and filter paper

Beakers and other standard laboratory glassware

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve a known quantity of ethyl 4,5-dibromothiophene-2-carboxylate in
absolute ethanol.
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» Addition of Hydrazine Hydrate: To the stirred solution, add an excess of hydrazine hydrate
(typically 3-5 equivalents).

o Reflux: Heat the reaction mixture to reflux and maintain it for a period of 4-6 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Cooling and Precipitation: After the reaction is complete, cool the mixture to room
temperature. The product, 4,5-Dibromothiophene-2-carbohydrazide, is expected to
precipitate out of the solution as a solid.

« |solation: Collect the solid product by vacuum filtration using a Bichner funnel.

» Washing: Wash the collected solid with a small amount of cold ethanol to remove any
unreacted starting materials and impurities.

» Drying: Dry the purified product in a vacuum oven at a suitable temperature.

o Characterization: Confirm the identity and purity of the synthesized 4,5-Dibromothiophene-
2-carbohydrazide using analytical techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The melting point of
the product should also be determined and compared with the literature value.

Product: 4,5-Dibromothiophene-2-carbohydrazide

Start: Ethyl 4,5-dibromothiophene-2-carboxylate giEISESE

Work-up: Purification:
Cooling & Precipitation Washing with cold Ethanol

Click to download full resolution via product page

Proposed synthesis workflow for 4,5-Dibromothiophene-2-carbohydrazide.

Potential Biological Significance and Applications

Direct experimental evidence for the biological activity of 4,5-Dibromothiophene-2-
carbohydrazide is not currently available in the scientific literature. However, the well-
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documented pharmacological properties of both the thiophene nucleus and the carbohydrazide
functional group suggest that this compound could be a promising candidate for further
investigation in drug discovery.

Thiophene derivatives are known to exhibit a wide range of biological activities, including
antimicrobial, anti-inflammatory, and anticancer properties.[2][3][4][5] The anticancer
mechanisms of some thiophene derivatives involve the inhibition of key enzymes like
topoisomerase and tyrosine kinase, as well as the induction of apoptosis.[2][6]

Similarly, carbohydrazide derivatives have been reported to possess significant antimicrobial
and anticancer activities.[7][8][9] The proposed antimicrobial mechanism for some
carbohydrazide-related compounds involves the disruption of the bacterial cell membrane.[10]

Given these precedents, it is hypothesized that 4,5-Dibromothiophene-2-carbohydrazide
could exhibit similar biological activities. Further research is warranted to explore its potential
as an antimicrobial or anticancer agent.

Potential Biological Relevance

4,5-Dibromothiophene-2-carbohydrazide
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Logical relationships of potential biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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